Titanum tetra t-butoxide

Specification

• CAS No.: 119279-48-0
• Molecular Formula: C16H36O4Ti
• Molecular Weight: 340.32
• IUPAC Name: 2-methylpropan-2-olate;titanium(4+)
• Standard InChI: InChI=1S/4C4H9O.Ti/c4*1-4(2,3)5;/h4*1-3H3;/q4*-1;+4
• SMILES: CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].[Ti+4]

Introduction

Basic Information and Nomenclature

Titanium tetra tert-butoxide is an organometallic compound belonging to the family of titanium alkoxides. It is characterized by four tert-butoxy groups attached to a central titanium atom. The compound is known by several names in scientific literature and commercial contexts:

Nomenclature	Name
IUPAC Name	Titanium(4+) tetrakis(2-methylpropan-2-olate)
Common Names	Titanium(IV) tert-butoxide, Tetra-tert-butyl orthotitanate
Chemical Formula	Ti[OC(CH₃)₃]₄ or C₁₆H₃₆O₄Ti
CAS Number	3087-39-6
EC Number	221-412-9

The compound serves as a versatile reagent in organic synthesis and materials chemistry, particularly as a precursor for titanium dioxide materials.

Physical and Chemical Properties

Titanium tetra tert-butoxide possesses distinct physical and chemical properties that make it valuable for various applications. The compound is a colorless, odorless liquid that may appear yellowish in aged samples. It readily dissolves in many organic solvents but decomposes in water through hydrolysis.

Physical Properties

The following table summarizes the key physical properties of titanium tetra tert-butoxide:

Property	Value
Physical State	Colorless liquid
Molecular Weight	340.32-340.35 g/mol
Density	0.881-0.89 g/cm³ at 20-25°C
Boiling Point	160-165°C (at 20 hPa)
Melting Point	Not clearly specified
Refractive Index	1.4368 (20°C, 589 nm)
Flash Point	47°C
Vapor Pressure	43 hPa (136°C)

When exposed to air or moisture, titanium tetra tert-butoxide gradually hydrolyzes, which may explain the yellowish appearance of aged samples and the weak alcohol-like odor sometimes detected.

Structure and Synthesis

Molecular Structure

While titanium tetra tert-butoxide is often depicted as a simple monomer for convenience, its actual structure is more complex. Like most titanium alkoxides (except titanium isopropoxide), it exists as a cluster rather than a monomeric species. This structural characteristic affects its reactivity and physical properties.

The compound features a central titanium atom bonded to four tert-butoxy groups through oxygen atoms. The full structural formula can be represented as Ti[OC(CH₃)₃]₄, where each tert-butoxy group consists of an oxygen atom connected to a carbon atom with three methyl groups.

Synthesis Methods

The primary method for synthesizing titanium tetra tert-butoxide involves treating titanium tetrachloride with tert-butanol. This reaction is analogous to the synthesis of other titanium alkoxides. The general reaction can be represented as:

TiCl₄ + 4 HOC(CH₃)₃ → Ti[OC(CH₃)₃]₄ + 4 HCl

This reaction typically requires a base to proceed to completion, as it helps neutralize the hydrochloric acid formed during the process. The synthesis must be performed under anhydrous conditions to prevent hydrolysis of the product.

Industrial production of titanium tetra tert-butoxide follows similar principles but may involve additional steps to ensure high purity and yield. The purification often includes vacuum distillation to remove any unreacted starting materials or byproducts.

Reactions and Chemical Behavior

Titanium tetra tert-butoxide undergoes several characteristic reactions that define its chemical behavior and applications. These reactions primarily involve hydrolysis, alkoxide exchange, and thermal decomposition.

Thermal Decomposition

When subjected to pyrolysis, titanium tetra tert-butoxide decomposes to form titanium dioxide and di-tert-butyl ether:

Ti[OC(CH₃)₃]₄ → TiO₂ + 2 [C(CH₃)₃]₂O

This thermal decomposition pathway provides an alternative route for preparing titanium dioxide materials under controlled conditions.

Applications

Titanium tetra tert-butoxide finds applications in various fields, primarily due to its ability to serve as a precursor for titanium dioxide materials and its catalytic properties.

Precursor for Titanium Dioxide Materials

One of the most important applications of titanium tetra tert-butoxide is as a liquid source of titanium dioxide. The controlled hydrolysis of the compound allows for the deposition of TiO₂ coatings with various shapes and sizes, down to the nanoscale. This application is particularly valuable in:

• Preparation of thin films for electronic applications

• Development of photocatalytic materials

• Creation of self-cleaning surfaces

• Fabrication of dye-sensitized solar cells (DSSCs)

The advantage of using titanium tetra tert-butoxide as a precursor lies in its ability to produce well-controlled TiO₂ structures through sol-gel processing and other wet-chemical methods.

Catalytic Applications

Titanium tetra tert-butoxide serves as a catalyst in numerous organic reactions due to its Lewis acid properties. It facilitates the synthesis of various organic compounds, including:

• Alcohols

• Amines

• Ketones

• Polymer synthesis (e.g., poly(ethylene terephthalate))

• Pharmaceutical intermediates

In research settings, titanium-based complexes derived from titanium tetra tert-butoxide have been investigated for their potential in hydrogen evolution reactions, as indicated by cyclic voltammetry studies.

Coating Applications

In industrial settings, titanium tetra tert-butoxide is used to improve the properties of coatings:

• Enhances heat resistance of coatings (up to 500°C)

• Improves adhesion of paints, rubber, and plastics to metal surfaces

• Functions as a cross-linking agent in various formulations

These applications leverage the compound's ability to form strong bonds with substrate materials and generate protective titanium dioxide layers upon hydrolysis.

Hazard	Classification
Flammability	Flammable liquid (Category 3)
Skin Contact	Skin irritant (Category 2)
Eye Contact	Eye irritant/damage (Category 2/1)
Respiratory	May cause respiratory irritation
Signal Word	Warning/Danger

Recent Research and Developments

Recent scientific investigations involving titanium tetra tert-butoxide have focused on its role in developing advanced materials and catalysts.

Titanium-Based Complexes for Electrochemical Applications

Research has explored the synthesis, characterization, and electrochemical behavior of titanium complexes based on tetrapyrazinoporphyrazine (TPysPz) ligands. These complexes, which utilize titanium tetra tert-butoxide as a precursor, have shown potential for applications in electronic materials and catalysis.

Cyclic voltammetry studies in DMSO/Bu₄NBF₄ revealed that these titanium complexes can participate in up to five redox events. The first two quasi-reversible reductions involve the titanium(IV) center, while the additional two or three reductions occur at the expense of the TPysPz macrocycle. Preliminary solid-state cyclic voltammetry investigations demonstrated typical peaks of hydrogen redox reactions, suggesting potential applications in catalytic materials.

Nanostructured Titanium Dioxide Materials

Titanium tetra tert-butoxide has been employed in the preparation of nanosized titania powders in the anatase form, which find applications in photocatalysis, solar cells, and self-cleaning surfaces. The controlled hydrolysis of titanium tetra tert-butoxide allows for the precise manipulation of particle size, morphology, and crystalline phase, which are crucial parameters for optimizing the performance of titanium dioxide-based materials.

Thin Film Deposition

Research has also focused on utilizing titanium tetra tert-butoxide for the deposition of ferroelectric bismuth titanate thin films. These materials have potential applications in memory devices, piezoelectric sensors, and other electronic components. The use of titanium tetra tert-butoxide as a precursor offers advantages in terms of film quality, uniformity, and process control.